![molecular formula C38H38N4O8 B1430854 Fmoc-homoArg(Z)2-OH CAS No. 1926163-01-0](/img/structure/B1430854.png)
Fmoc-homoArg(Z)2-OH
Overview
Description
“Fmoc-homoArg(Z)2-OH” is a chemical compound with the CAS Number: 1926163-01-0 . Its IUPAC name is N2- ( ( (9H-fluoren-9-yl)methoxy)carbonyl)-N6- (3,7-dioxo-1,9-diphenyl-2,8-dioxa-4,6-diazanonan-5-ylidene)-L-lysine .
Synthesis Analysis
The synthesis of “this compound” is generally achieved through Fmoc solid-phase peptide synthesis (SPPS) . This method is preferred due to the availability of high-quality Fmoc building blocks at a low cost, which is a result of the economies of scale from the current multiton production of therapeutic peptides . The Fmoc chemistry provides a solution to the previously limiting conditions of the Boc method as the deprotection conditions are compatible with modified peptides .
Molecular Structure Analysis
The molecular weight of “this compound” is 678.74 . Its InChI code is 1S/C38H38N4O8/c43-34 (44)33 (40-36 (45)50-25-32-30-19-9-7-17-28 (30)29-18-8-10-20-31 (29)32)21-11-12-22-39-35 (41-37 (46)48-23-26-13-3-1-4-14-26)42-38 (47)49-24-27-15-5-2-6-16-27/h1-10,13-20,32-33H,11-12,21-25H2, (H,40,45) (H,43,44) (H2,39,41,42,46,47)/t33-/m0/s1 .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” are complex and involve multiple steps . These include the deprotection of the N-terminal of the growing peptide chain, the activation of the incoming amino acid C-terminal by a coupling agent, and the coupling of the C-terminal of the incoming amino acid chain with the N-terminal of the growing peptide chain .
Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 410.5 g/mol . It has 4 hydrogen bond donor counts and 5 hydrogen bond acceptor counts . It also has 10 rotatable bond counts . Its exact mass is 410.19540532 g/mol .
Mechanism of Action
Target of Action
Fmoc-homoArg(Z)2-OH is primarily used as a tool for the introduction of homoarginine during Fmoc Solid Phase Peptide Synthesis (SPPS) . The primary target of this compound is the amino group of the homoarginine residue in the peptide chain .
Mode of Action
The this compound compound acts as a protecting group for the amino group of the homoarginine residue during peptide synthesis . The Fmoc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) . This protection allows for the selective addition of amino acids to the peptide chain during synthesis .
Biochemical Pathways
The primary biochemical pathway involved in the action of this compound is the peptide synthesis pathway. In this pathway, the Fmoc group protects the amino group of the homoarginine residue, allowing for the selective addition of other amino acids to the peptide chain . The Fmoc group is then removed, typically using a solution of piperidine in N,N-dimethylformamide (DMF), allowing the next amino acid to be added .
Pharmacokinetics
The pharmacokinetics of this compound are largely determined by its use in peptide synthesisIt’s important to note that the compound is typically stored at temperatures between 2-8°c to maintain stability .
Result of Action
The result of the action of this compound is the successful addition of a homoarginine residue to a peptide chain during synthesis . By protecting the amino group of the homoarginine residue, this compound allows for the selective addition of amino acids to the peptide chain .
Action Environment
The action of this compound is influenced by several environmental factors. For instance, the temperature of the storage environment can impact the stability of the compound . Additionally, the pH and composition of the reaction environment can influence the efficiency of the Fmoc protection and deprotection processes .
Properties
IUPAC Name |
(2S)-6-[bis(phenylmethoxycarbonylamino)methylideneamino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C38H38N4O8/c43-34(44)33(40-36(45)50-25-32-30-19-9-7-17-28(30)29-18-8-10-20-31(29)32)21-11-12-22-39-35(41-37(46)48-23-26-13-3-1-4-14-26)42-38(47)49-24-27-15-5-2-6-16-27/h1-10,13-20,32-33H,11-12,21-25H2,(H,40,45)(H,43,44)(H2,39,41,42,46,47)/t33-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGFIPUBTTVYBBV-XIFFEERXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC(=NCCCCC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)NC(=O)OCC5=CC=CC=C5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC(=O)NC(=NCCCC[C@@H](C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)NC(=O)OCC5=CC=CC=C5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C38H38N4O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
678.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.